Cas no 5325-19-9 (Naphtho[2,3-d]thiazole,2-phenyl-)
5325-19-9 structure
Product Name:Naphtho[2,3-d]thiazole,2-phenyl-
CAS No:5325-19-9
MF:C17H11NS
MW:261.340942621231
CID:379231
PubChem ID:219186
Update Time:2025-04-19
Naphtho[2,3-d]thiazole,2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[2,3-d]thiazole,2-phenyl-
- 2-phenylbenzo[f][1,3]benzothiazole
- AC1L5684
- AC1Q4WIB
- CTK4J7357
- NSC129
- NSC-129
- Naphtho[2, 2-phenyl-
- DTXSID20276967
- SCHEMBL24466846
- 5325-19-9
-
- Inchi: 1S/C17H11NS/c1-2-6-12(7-3-1)17-18-15-10-13-8-4-5-9-14(13)11-16(15)19-17/h1-11H
- InChI Key: CYVZJVLKLDQVRY-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CC=2)=NC2C=C3C=CC=CC3=CC1=2
Computed Properties
- Exact Mass: 261.06133
- Monoisotopic Mass: 261.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 1.27
- Boiling Point: 453.5°C at 760 mmHg
- Flash Point: 234.5°C
- Refractive Index: 1.74
- PSA: 12.89
- LogP: 5.11650
Naphtho[2,3-d]thiazole,2-phenyl- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5325-19-9 (Naphtho[2,3-d]thiazole,2-phenyl-) Related Products
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